Cas no 1301-20-8 (1(3H)-Isobenzofuranone,3,3-bis(3,5-dibromo-4-hydroxyphenyl)-)

• Product Name: 1(3H)-Isobenzofuranone,3,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• CAS No: 1301-20-8
• MF: C₂₀H₁₀Br₄O₄
• MW: 633.907002925873
• CID: 147827
• PubChem ID: 65569
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3,3-bis(3,5-dibromo-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• 3',3'',5',5''-TETRABROMOPHENOLPHTHALEIN
• 3′,3′′,5′,5′′-Tetrabromophenolphthalein
• 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1-one
• 3,3-bis(3,5-dibromo-4-hydroxy-phenyl)-2-benzofuran-1-one
• 3,3-bis(3,5-dibromo-4-hydroxy-phenyl)isobenzofuran-1-one
• 3zzhlxy,3zzhlxyzzhlxy,5zzhlxy,5zzhlxyzzhlxy-Tetrabromophenolphthalein
• NSC 21261
• 3/' 3/'/' 5/' 5/'/'-TETRABROMOPHENOLPHTHALEIN
• SCHEMBL1649630
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-1(3H)-isobenzofuranone
• 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-1,3-dihydro-2-benzofuran-1-one
• EINECS 200-974-9
• 3',3',5',5'-Tetrabromophenolphthalein
• NS00037816
• UNII-YZ4HT20I0V
• Tetrabromophenolphthalein (VAN)
• 3'',3'''',5'',5''''-tetrabromophenolphthalein
• 1(3H)-Isobenzofuranone,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• 76-62-0
• MFCD00005910
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)isobenzofuran-1(3H)-one
• AC-12639
• Phenol tetrabromophthalein
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)-2-benzofuran-1(3H)-one #
• Tetrabromophenolphthalein
• YZ4HT20I0V
• Phenolphthalein,3'',5',5''-tetrabromo-
• AKOS015916236
• 3' 3'' 5' 5''-TETRABROMOPHENOLPHTHALEIN
• Tetbrothalein
• 1301-20-8
• J-005749
• DTXSID0058801
• AS-80156
• 3,3,5,5-Tetrabromophenolphthalein
• CS-0455517
• Q27294798
• BDBM50249793
• TETRABROMOPHENOLPHTHALEIN [MI]
• NSC-21261
• 3'3''5'5''-Tetrabromophenolphthalein
• NSC21261
• Phenolphthalein, tetrabromo-
• 3',5',5''-Tetrabromophenolphthalein
• FT-0631325
• 3?,3??,5?,5??-Tetrabromophenolphthalein
• 3,3-Bis(3,5-dibromo-4-hydroxyphenyl)phthalide
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv.
• 1(3H)-Isobenzofuranone, 3,3-bis(3,5-dibromo-4-hydroxyphenyl)-
• Phenolphthalein, 3',3'',5',5''-tetrabromo-
• CHEMBL521800
• DB-056098
• G77281
• DB-365700
• 3\\',3\\'\\',5\\',5\\'\\'-Tetrabromophenolphthalein

• Inchi： 1S/C20H10Br4O4/c21-13-5-9(6-14(22)17(13)25)20(10-7-15(23)18(26)16(24)8-10)12-4-2-1-3-11(12)19(27)28-20/h1-8,25-26H
• InChI Key： OBRGVMYQZVQHGO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(C2C=C(C(=C(C=2)Br)O)Br)C2C=CC=CC=2C(=O)O1)Br)O

Computed Properties

• Exact Mass: 629.7311
• Monoisotopic Mass: 629.731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 2.152
• Melting Point: 278-279 °C (dec.)(lit.)
• Boiling Point: 598.6°Cat760mmHg
• Flash Point: 315.8°C
• PSA: 66.76
• Solubility: Insoluble in water, soluble in alcohol

1(3H)-Isobenzofuranone,3,3-bis(3,5-dibromo-4-hydroxyphenyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38